Cas no 18529-67-4 (Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI))

• Product Name: Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI)
• CAS No: 18529-67-4
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 141868
• PubChem ID: 167728
• Update Time: 2025-04-19

Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI)
• 7-hydroxydihydrotestosterone
• (5alpha,7alpha,17beta)-7,17-dihydroxyandrostan-3-one
• 7alpha,17beta-Dihydroxy-5alpha-androstan-3-one
• 7-Hydroxy-dihydrotestosterone
• Androstan-3-one, 7,17-dihydroxy-, (5alpha,7alpha,17beta)-
• 18529-67-4
• 7,17-Dihydroxyandrostan-3-one
• DTXSID10939953
• (5S,7R,8R,9S,10S,13S,14S,17S)-7,17-dihydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11,13-17,21-22H,3-10H2,1-2H3/t11-,13+,14+,15-,16+,17+,18+,19+/m1/s1
• InChI Key： AYOPWAMPNDGXSM-DJHVUUHHSA-N
• SMILES： O[C@@H]1C[C@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)O)=O

Computed Properties

• Exact Mass: 306.2196
• Monoisotopic Mass: 306.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.158
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.556
• PSA: 57.53